Cas no 343962-99-2 (propan-2-yl 2-amino-3-phenylpropanoate hydrochloride)

• Product Name: propan-2-yl 2-amino-3-phenylpropanoate hydrochloride
• CAS No: 343962-99-2
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD29051080
• CID: 3944995
• PubChem ID: 2827639
• Update Time: 2025-07-02

propan-2-yl 2-amino-3-phenylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 1-methylethyl ester, hydrochloride
• propan-2-yl 2-amino-3-phenylpropanoate hydrochloride
• EN300-302347
• CS-0265814
• 343962-99-2
• 1-oxo-3-phenyl-1-(propan-2-yloxy)propan-2-aminium chloride
• 1-ISOPROPOXY-1-OXO-3-PHENYLPROPAN-2-AMINIUM CHLORIDE
• (1-oxo-3-phenyl-1-propan-2-yloxypropan-2-yl)azanium;chloride
• 1-Isopropoxy-1-oxo-3-phenyl-2-propanaminium chloride

• MDL： MFCD29051080
• Inchi： 1S/C12H17NO2.ClH/c1-9(2)15-12(14)11(13)8-10-6-4-3-5-7-10;/h3-7,9,11H,8,13H2,1-2H3;1H
• InChI Key： IZNCNDSZTRKDQH-UHFFFAOYSA-N
• SMILES： [Cl-].O(C(C)C)C(C(CC1C=CC=CC=1)[NH3+])=O

Computed Properties

• Exact Mass: 243.1026065Da
• Monoisotopic Mass: 243.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on propan-2-yl 2-amino-3-phenylpropanoate hydrochloride

Research Brief on Propan-2-yl 2-amino-3-phenylpropanoate Hydrochloride (CAS: 343962-99-2): Recent Advances and Applications

Propan-2-yl 2-amino-3-phenylpropanoate hydrochloride (CAS: 343962-99-2) is a chemically modified derivative of phenylalanine, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its esterified amino acid structure, has been explored for its potential applications in drug delivery, prodrug development, and as a chiral building block in organic synthesis. Recent studies have highlighted its role in enhancing the bioavailability of therapeutic agents and its utility in targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of propan-2-yl 2-amino-3-phenylpropanoate hydrochloride. The study demonstrated that this compound exhibits improved membrane permeability compared to its parent amino acid, making it a promising candidate for oral drug formulations. The esterification of the carboxyl group in phenylalanine was found to significantly reduce first-pass metabolism, thereby increasing the systemic availability of conjugated drugs.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized as a prodrug for neurotransmitter analogs. The research team successfully conjugated propan-2-yl 2-amino-3-phenylpropanoate hydrochloride with dopamine analogs, resulting in enhanced blood-brain barrier penetration. This innovation opens new avenues for the treatment of neurological disorders, such as Parkinson's disease, by improving the delivery of therapeutic agents to the central nervous system.

From a synthetic chemistry perspective, the chiral nature of propan-2-yl 2-amino-3-phenylpropanoate hydrochloride has been exploited in asymmetric synthesis. A recent Organic Letters publication (2023) detailed its use as a chiral auxiliary in the synthesis of β-lactam antibiotics, yielding enantiomerically pure products with high stereoselectivity. This application underscores the compound's versatility in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the large-scale production and stability optimization of propan-2-yl 2-amino-3-phenylpropanoate hydrochloride. Current research efforts, as highlighted in a 2024 Chemical Engineering Journal paper, are focused on developing greener synthetic routes and improving the compound's shelf-life under various storage conditions. These advancements are critical for its transition from laboratory-scale research to industrial applications.

In conclusion, propan-2-yl 2-amino-3-phenylpropanoate hydrochloride (CAS: 343962-99-2) represents a multifaceted compound with significant potential in pharmaceutical sciences. Its applications span from prodrug development to chiral synthesis, with ongoing research addressing scalability and stability concerns. As the field progresses, this compound is poised to play a pivotal role in the design of next-generation therapeutics and drug delivery systems.